Cas no 2034415-96-6 (3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide)

• Product Name: 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide
• CAS No: 2034415-96-6
• MF: C₂₀H₂₁BrN₂O₂
• MW: 401.296944379807
• CID: 5379237
• Update Time: 2025-06-11

3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]benzenepropanamide
• 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide

• Inchi： 1S/C20H21BrN2O2/c1-23-13-16(15-7-3-5-9-18(15)23)19(24)12-22-20(25)11-10-14-6-2-4-8-17(14)21/h2-9,13,19,24H,10-12H2,1H3,(H,22,25)
• InChI Key： YBSXDJQXLJJOIF-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC(O)C2C3=C(N(C)C=2)C=CC=C3)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.1±55.0 °C(Predicted)
• pka: 13.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide

3-(2-Bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide: A Comprehensive Overview of Its Properties and Applications

The compound 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide (CAS No. 2034415-96-6) is a highly specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a bromophenyl moiety and an indole derivative, make it a promising candidate for various biomedical applications. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while also addressing common queries from researchers and industry professionals.

One of the most striking aspects of 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide is its intricate chemical architecture. The presence of a bromine atom on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Meanwhile, the hydroxyethyl and propanamide groups contribute to its potential bioactivity, particularly in interactions with biological targets such as enzymes and receptors. Researchers are increasingly exploring its role in the development of novel therapeutics, especially in areas like neurodegenerative diseases and cancer research, where indole derivatives have shown considerable promise.

In recent years, the scientific community has witnessed a surge in studies focusing on indole-based compounds, driven by their diverse pharmacological properties. 3-(2-Bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide fits seamlessly into this trend, offering a versatile scaffold for drug design. Its ability to modulate key signaling pathways, such as those involving serotonin receptors or kinase inhibition, has sparked interest among pharmacologists. Moreover, the compound's lipophilic nature and hydrogen-bonding capabilities further enhance its drug-like properties, making it a subject of intense scrutiny in preclinical studies.

From a synthetic perspective, the preparation of 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide involves multi-step organic transformations, often requiring precise control over reaction conditions. Chemists have developed optimized protocols to achieve high yields and purity, leveraging advanced techniques like microwave-assisted synthesis and catalysis. These methodologies not only improve efficiency but also align with the growing demand for green chemistry practices, a hot topic in contemporary research. As sustainability becomes a priority, the compound's synthetic routes are being refined to minimize waste and energy consumption.

Beyond its chemical and pharmacological attributes, 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide has also piqued the interest of computational chemists. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have been employed to predict its binding affinities and optimize its structure for enhanced efficacy. Such in silico approaches are invaluable in accelerating drug discovery, particularly when combined with high-throughput screening methods. This interdisciplinary synergy underscores the compound's potential as a cornerstone in next-generation therapeutics.

In conclusion, 3-(2-bromophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylpropanamide represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from synthetic versatility to therapeutic potential, make it a compelling subject for ongoing research. As the scientific community continues to unravel its mysteries, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and beyond.